Cas no 216700-85-5 (diethyl-1,2-oxazole-4-carboxylic acid)

diethyl-1,2-oxazole-4-carboxylic acid structure
216700-85-5 structure
Product Name:diethyl-1,2-oxazole-4-carboxylic acid
CAS No:216700-85-5
MF:C8H11NO3
MW:169.177842378616
MDL:MFCD04117280
CID:243335
PubChem ID:2758242
Update Time:2025-04-19

diethyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylicacid, 3,5-diethyl-
    • 3,5-Diethylisoxazole-4-carboxylic acid
    • 3,5-Diethyl-isoxazole-4-carboxylic acid
    • AC1MBXPR
    • AG-A-48416
    • CTK1A0111
    • HMS1702C21
    • MolPort-000-154-224
    • SureCN6560660
    • diethyl-1,2-oxazole-4-carboxylic acid
    • BAS 13619485
    • 7370AD
    • ST50321732
    • BB 0253308
    • 3,5-diethyl-1,2-oxazole-4-carboxylic acid
    • SCHEMBL6560660
    • CS-B1745
    • 4-Isoxazolecarboxylicacid,3,5-diethyl-(9CI)
    • AKOS000505697
    • 216700-85-5
    • MFCD04117280
    • CS-13466
    • DTXSID80374236
    • 3, 5-diethyl-1, 2-oxazole-4-carboxylic acid
    • DB-283769
    • 4-ISOXAZOLECARBOXYLIC ACID, 3,5-DIETHYL-
    • MDL: MFCD04117280
    • Inchi: 1S/C8H11NO3/c1-3-5-7(8(10)11)6(4-2)12-9-5/h3-4H2,1-2H3,(H,10,11)
    • InChI Key: BLZLCWBWUXIGQV-UHFFFAOYSA-N
    • SMILES: O1C(CC)=C(C(=O)O)C(CC)=N1

Computed Properties

  • Exact Mass: 169.07393
  • Monoisotopic Mass: 169.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 290.3±35.0 °C at 760 mmHg
  • Flash Point: 129.4±25.9 °C
  • PSA: 63.33
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

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